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Introduction

o-Amanitin, a cyclic octapeptide isolated from the deadly Amanita phalloides mushroom, is a
potent and highly specific inhibitor of eukaryotic RNA polymerase 1l (Pol Il) and, to a lesser
extent, RNA polymerase Il (Pol 111).[1][2] This specificity makes it an invaluable tool in
molecular biology, particularly in nuclear run-on assays, to dissect the transcriptional activity of
different RNA polymerases. Nuclear run-on assays measure the density of transcriptionally
engaged RNA polymerases on DNA, providing a snapshot of gene transcription rates. By
incorporating a-amanitin, researchers can specifically inhibit Pol 1l- and Pol Ill-mediated
transcription, thereby isolating and quantifying the activity of RNA polymerase | (Pol I) or
distinguishing between the contributions of each polymerase to the overall transcriptional
landscape.

This document provides detailed application notes and protocols for the use of a-amanitin in
nuclear run-on assays and its modern derivatives, such as Global Run-On Sequencing (GRO-
seq) and Precision Run-On Sequencing (PRO-seq).
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Mechanism of Action

o-Amanitin functions by binding to the largest subunit of RNA polymerase Il, RPB1.[2] This
binding does not directly obstruct the active site but rather locks the enzyme into a
conformation that prevents the translocation of the polymerase along the DNA template.[1][2]
This inhibition of translocation effectively halts transcription elongation, leading to a rapid
cessation of mMRNA synthesis.[2]

Differential Sensitivity of Eukaryotic RNA
Polymerases

A key feature of a-amanitin is its differential inhibitory effect on the three main eukaryotic RNA
polymerases. This property is fundamental to its application in distinguishing polymerase
activities in nuclear run-on assays.

Vertebrate Typical Inhibitory Yeast Sensitivity
RNA Polymerase . . ..
Sensitivity Concentration (S. cerevisiae)
B ) 50% inhibition at ~600
RNA Polymerase | Insensitive Resistant
pg/mL
50% inhibition at
) . ~0.02 pg/mL; 50% inhibition at ~1.0
RNA Polymerase |l Highly Sensitive o
Complete inhibition at ~ pg/mL
~1 pg/mL
N Complete inhibition at ]
RNA Polymerase llI Moderately Sensitive Resistant

~10-20 pg/mL

Note: The concentrations provided are indicative and may require optimization depending on
the specific cell type, organism, and experimental conditions. For in vivo studies in cell culture,
higher concentrations (e.g., 2-5 pg/mL) are often used to ensure sufficient intracellular
accumulation.[2]

Signaling Pathway of Transcriptional Inhibition

© 2026 BenchChem. All rights reserved. 2/11 Tech Support


https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://encyclopedia.pub/entry/29209
https://en.wikipedia.org/wiki/%CE%91-Amanitin
https://encyclopedia.pub/entry/29209
https://encyclopedia.pub/entry/29209
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://encyclopedia.pub/entry/29209
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16365035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE ey cricn

The following diagram illustrates the mechanism of a-amanitin-mediated inhibition of RNA

polymerase II.
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Caption: Mechanism of a-amanitin-mediated transcriptional inhibition.

Experimental Workflow: Nuclear Run-On Assay with
o-Amanitin

The following diagram outlines the general workflow for a nuclear run-on assay designed to
differentiate the activities of RNA polymerases using a-amanitin.
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Sample Preparation
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Caption: Experimental workflow for a nuclear run-on assay with a-amanitin.

Experimental Protocols

Protocol 1: Standard Nuclear Run-On Assay with a-
Amanitin
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This protocol is a generalized procedure. Optimal conditions, especially incubation times and o-
amanitin concentrations, should be determined empirically for each cell type and experimental
setup.

Materials:

e Cultured cells

o Phosphate-buffered saline (PBS), ice-cold

e Lysis buffer (e.g., 10 mM Tris-HCI pH 7.4, 10 mM NaCl, 3 mM MgClz, 0.5% NP-40)
e Nuclei wash buffer (e.g., 10 mM Tris-HCI pH 7.4, 10 mM NaCl, 3 mM MgClz)

e Glycerol storage buffer (e.g., 50 mM Tris-HCI pH 8.3, 40% glycerol, 5 mM MgClz, 0.1 mM
EDTA)

e 2x Run-on reaction buffer (e.g., 10 mM Tris-HCI pH 8.0, 5 mM MgClz, 300 mM KCI, 1 mM
DTT, 1% Sarkosyl)

« NTP mix (ATP, GTP, CTP at 1 mM each)
o Labeled UTP (e.qg., [0-32P]JUTP or Biotin-16-UTP)
e o-Amanitin stock solution (e.g., 1 mg/mL in DMSO)
* RNA isolation reagents (e.g., TRIzol)
o DNase | (RNase-free)
Procedure:
» Nuclei Isolation:
o Harvest cultured cells and wash with ice-cold PBS.

o Resuspend the cell pellet in ice-cold lysis buffer and incubate on ice for 5-10 minutes to
lyse the plasma membrane.
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o Centrifuge at low speed (e.g., 500 x g) for 5 minutes at 4°C to pellet the nuclei.
o Wash the nuclei pellet with ice-cold nuclei wash buffer.

o Resuspend the nuclei in glycerol storage buffer and determine the concentration. Nuclei
can be stored at -80°C.

o-Amanitin Pre-incubation:
o Thaw the isolated nuclei on ice.
o Divide the nuclei into three aliquots:
= Control: No a-amanitin.
= Pol Il Inhibition: Add a-amanitin to a final concentration of 1-2 pg/mL.
= Pol Il & Pol Il Inhibition: Add a-amanitin to a final concentration of 200 pug/mL.
o Incubate on ice for 15-30 minutes.
Nuclear Run-On Reaction:
o To each tube of nuclei, add an equal volume of 2x run-on reaction buffer.
o Add the NTP mix and the labeled UTP.

o Incubate at 30°C for 5-30 minutes. The optimal time should be determined to allow for
elongation without new initiation.

RNA Isolation and Purification:

[¢]

Stop the reaction by adding TRIzol or another RNA lysis buffer.

[e]

Isolate the RNA according to the manufacturer's protocol.

o

Treat the isolated RNA with RNase-free DNase | to remove any contaminating DNA.
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o Purify the RNA using a suitable column-based method or phenol-chloroform extraction
followed by ethanol precipitation.

e Detection and Quantification:

o For radiolabeled RNA, the transcripts can be quantified by scintillation counting or
visualized by autoradiography after hybridization to gene-specific probes on a membrane.

o For biotin-labeled RNA, the nascent transcripts can be captured using streptavidin-coated
beads and then quantified by RT-gPCR or subjected to high-throughput sequencing (see
GRO-seq and PRO-seq protocols).

Protocol 2: Global Run-On Sequencing (GRO-seq) with
o-Amanitin

GRO-seq provides a genome-wide map of transcriptionally engaged polymerases. The
inclusion of an a-amanitin-treated sample can help to identify transcripts originating from Pol I.

Note: This protocol is an extension of the standard nuclear run-on assay. Steps 1 and 2 are
similar.

Procedure:

» Nuclei Isolation and a-Amanitin Treatment: Follow steps 1 and 2 from Protocol 1. A control
and a high a-amanitin concentration sample are typically prepared.

¢ Nuclear Run-On with Biotin-NTPs:

o Perform the run-on reaction as in Protocol 1, but use Biotin-11-UTP (or a mix of
biotinylated NTPs) in place of the radiolabel.

¢ Nascent RNA Isolation and Fragmentation:
o lIsolate the total RNA as described previously.
o Fragment the RNA to a suitable size for sequencing (e.g., by alkaline hydrolysis).

 Biotinylated RNA Enrichment:
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o Incubate the fragmented RNA with streptavidin-coated magnetic beads to capture the
nascent, biotin-labeled transcripts.

o Wash the beads extensively to remove unlabeled RNA.

 Library Preparation and Sequencing:

o Perform on-bead enzymatic reactions for library construction, including 5'
dephosphorylation, 3' adapter ligation, reverse transcription, and PCR amplification.

o Sequence the resulting cDNA library using a high-throughput sequencing platform.

Protocol 3: Precision Run-On Sequencing (PRO-seq)
with a-Amanitin

PRO-seq offers single-nucleotide resolution of the polymerase active site.

Note: PRO-seq involves a modified run-on reaction to incorporate only a single biotinylated
nucleotide.

Procedure:
e Cell Permeabilization and a-Amanitin Treatment:

o Instead of isolating nuclei, cells are often permeabilized with a mild detergent (e.g.,
digitonin) to deplete endogenous NTPs, which halts transcription.

o The permeabilized cells are then treated with or without a-amanitin.
e Precision Run-On Reaction:

o The run-on reaction is performed in the presence of a single biotinylated NTP (e.g., Biotin-
11-CTP) and the other three unlabeled NTPs. The reaction is carried out for a very short
duration (1-3 minutes) to ensure the incorporation of only one or a few labeled
nucleotides.

e Nascent RNA Isolation and Library Preparation:
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o The subsequent steps of RNA isolation, biotin enrichment, and library preparation are
similar to those for GRO-seq, with specific modifications to the adapter ligation and
reverse transcription steps to preserve the single-nucleotide resolution.

Data Analysis and Interpretation

The data from a-amanitin-treated nuclear run-on assays can be analyzed as follows:

o Standard Nuclear Run-On: The signal from the a-amanitin-treated samples is subtracted
from the control sample to determine the contribution of the inhibited polymerase(s).

o Pol Il activity = (Signal in Control) - (Signal in Low a-Amanitin)
o Pol Il activity = (Signal in Low a-Amanitin) - (Signal in High a-Amanitin)
o Pol I activity = Signal in High a-Amanitin

» GRO-seq/PRO-seq: The sequencing reads from the control and a-amanitin-treated samples
are mapped to the genome. The read density in the a-amanitin-treated sample will reveal
the locations of transcriptionally engaged Pol I. By comparing the read densities between the
control and treated samples, the transcriptional activity of Pol Il and Pol Ill can be inferred
genome-wide.

Conclusion

o-Amanitin is an indispensable tool for dissecting the complexities of eukaryotic transcription.
Its specific and differential inhibition of RNA polymerases Il and Il allows researchers to
accurately measure the transcriptional activity of each polymerase using nuclear run-on assays
and their high-throughput sequencing derivatives. The protocols and data presented here
provide a comprehensive guide for the effective application of a-amanitin in studying gene
regulation and the dynamics of transcription. Careful optimization of the experimental
conditions is crucial for obtaining reliable and reproducible results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2026 BenchChem. All rights reserved. 9/11 Tech Support


https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035/docs?utm_src=pdf-body#application-of-amanitin-in-nuclear-run-on-assays-detailed-application-notes-and-protocols
https://www.benchchem.com/product/b16365035?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b16365035?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

References

e 1. a-Amanitin - Wikipedia [en.wikipedia.org]
e 2. encyclopedia.pub [encyclopedia.pub]

e To cite this document: BenchChem. [Application of a-Amanitin in Nuclear Run-On Assays:
Detailed Application Notes and Protocols]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b16365035/docs#application-of-amanitin-in-nuclear-
run-on-assays-detailed-application-notes-and-protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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